Methyl 4-bromo-2-(prop-2-yn-1-yloxy)benzoate

• IUPAC Name: methyl 4-bromo-2-prop-2-ynoxybenzoate
• InChI: InChI=1S/C11H9BrO3/c1-3-6-15-10-7-8(12)4-5-9(10)11(13)14-2/h1,4-5,7H,6H2,2H3
• InChI Key: DAJGSSWETBNTOP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)Br)OCC#C
• Molecular Formula: C11H9BrO3
• Molecular Weight: 269.09 g/mol

Description

“Methyl 4-bromo-2-(prop-2-yn-1-yloxy)benzoate” is a chemical compound with the molecular formula C11H9BrO3. It is used in laboratory settings for various chemical reactions.

Synthesis Analysis

The synthesis of (prop-2-ynyloxy)benzene derivatives, which includes “Methyl 4-bromo-2-(prop-2-yn-1-yloxy)benzoate”, involves the reaction of differently substituted phenol and aniline derivatives with propargyl bromide in the presence of K2CO3 base and acetone as solvent. The reaction yields are good (53–85%) and are favored by electron-withdrawing groups.

Molecular Structure Analysis

The molecular structure of “Methyl 4-bromo-2-(prop-2-yn-1-yloxy)benzoate” is planar. The compound is isostructural with methyl 4-iodobenzoate.

Chemical Reactions Analysis

The compound can undergo various chemical reactions. For instance, it can participate in free radical bromination of alkyl benzenes. It can also undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

“Methyl 4-bromo-2-(prop-2-yn-1-yloxy)benzoate” is a solid compound. Its molecular weight is 269.09. More specific physical and chemical properties such as melting point or boiling point are not available in the retrieved resources.

Scientific Research Applications

Analytical Chemistry

In analytical chemistry, Methyl 4-bromo-2-(prop-2-yn-1-yloxy)benzoate can be used as a standard or reference compound in various chromatographic and spectroscopic methods, aiding in the identification and quantification of substances.

Pharmaceutical Research

In pharmaceutical research, it serves as a key intermediate in the development of new drugs. Its ability to undergo various chemical transformations makes it an essential component in the design of drug candidates with desired pharmacological profiles.

Antifolate Synthesis

This compound is also used in the synthesis of antifolates, which are compounds that inhibit the metabolism of folic acid. Antifolates are used as chemotherapeutic agents, particularly in the treatment of cancer, due to their ability to interfere with cell division.

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and respiratory sensitization. Specific target organ toxicity has been observed, particularly in the respiratory system. Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with skin, eyes, or clothing.